Cas no 74094-61-4 (1,3-Dioxolane,2-heptyl-4-methyl-)

• Product Name: 1,3-Dioxolane,2-heptyl-4-methyl-
• CAS No: 74094-61-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 568128
• PubChem ID: 560109
• Update Time: 2025-04-19

1,3-Dioxolane,2-heptyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-heptyl-4-methyl-
• 2-Heptyl-4-methyl-1,3-dioxolane
• Octanal propyleneglycol acetal
• SCHEMBL3505696
• PTJICCHLTNPHDB-UHFFFAOYSA-N
• (+/-)-OCTANAL PROPYLENEGLYCOL ACETAL
• 74094-61-4
• Q27283633
• UNII-M8I6861388
• CHEBI:179386
• 2-Heptyl-4-methyl-1,3-dioxolane #
• M8I6861388
• EINECS 277-712-5
• OCTANAL PROPYLENEGLYCOL ACETAL [FHFI]
• FEMA NO. 4383
• octanal propylene glycol acetal
• NS00058993
• OCTANAL PROPYLENEGLYCOL ACETAL, (+/-)-
• DTXSID80868281
• 1,3-Dioxolane, 2-heptyl-4-methyl-
• DB-314079
• DTXCID00816406

• Inchi： 1S/C11H22O2/c1-3-4-5-6-7-8-11-12-9-10(2)13-11/h10-11H,3-9H2,1-2H3
• InChI Key： PTJICCHLTNPHDB-UHFFFAOYSA-N
• SMILES： O1C(C)COC1CCCCCCC

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.883
• Boiling Point: 224.4°C at 760 mmHg
• Flash Point: 84°C
• Refractive Index: 1.427
• FEMA: 4383 | OCTANAL PROPYLENEGLYCOL ACETAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes